N-(2-chloro-5-hydroxymethyl-phenyl)-3,4-dimethoxy-benzenesulfonamide

• Molecular Formula: C15H16ClNO5S
• Molecular Weight: 357.8 g/mol
• IUPAC Name: N-[2-chloro-5-(hydroxymethyl)phenyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C15H16ClNO5S/c1-21-14-6-4-11(8-15(14)22-2)23(19,20)17-13-7-10(9-18)3-5-12(13)16/h3-8,17-18H,9H2,1-2H3
• InChI Key: KVLPQYBQBYYDKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)CO)Cl)OC

Description

N-(2-chloro-5-hydroxymethyl-phenyl)-3,4-dimethoxy-benzenesulfonamide is a useful research compound. Its molecular formula is C15H16ClNO5S and its molecular weight is 357.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of (3-amino-4-chloro-phenyl)-methanol (2.0 g, 12.7 mmol) in pyridine (26 mL) was treated with 3,4-dimethoxybenzenesulfonyl chloride (3.3 g, 1.1 eq). The solution was stirred at RT overnight. The mixture was then partitioned between EA and 3M HCl. The organic layer was washed with brine, dried over MgSO4 and concentrated. The product was recovered as a brownish foam.